Cas no 36103-99-8 (3-(4-chlorophenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole)

3-(4-chlorophenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole structure
36103-99-8 structure
Product Name:3-(4-chlorophenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole
CAS No:36103-99-8
MF:C11H10BrClN2S
MW:317.632499217987
CID:920990
PubChem ID:73223
Update Time:2025-04-19

3-(4-chlorophenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole Chemical and Physical Properties

Names and Identifiers

    • 3-(4-chlorophenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole
    • 3-(4-chloro-phenyl)-5-(4-nitro-phenyl)-4-phenyl-4H-[1,2,4]triazole
    • 3-(4-chloro-phenyl)-5,6-dihydro-imidazo[2,1-b]thiazole, hydrobromide
    • 4H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-(4-nitrophenyl)-4-phenyl-
    • AC1N39AV
    • CTK2B8475
    • AKOS005715220
    • NSC-405304
    • NSC 33716
    • NSC405304
    • 7H-Imidazo(2,1-b)thiazol-1-ium, 5,6-dihydro-3-(p-chlorophenyl)-, bromide
    • Cambridge id 5653784
    • 3-(4-chlorophenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole hydrobromide
    • Imidazo(2,1-b)thiazole, 3-(4-chlorophenyl)-5,6-dihydro-, monohydrobromide
    • 3-(p-Chlorophenyl)-5,6-dihydroimidazo(2,1-b)thiazoliumbromide
    • NSC33716
    • CHEBI:194692
    • 3-(4-chlorophenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole;hydrobromide
    • Imidazo[2, 3-(4-chlorophenyl)-5,6-dihydro-, monohydrobromide
    • Imidazo[2,1-b]thiazole, 3-(4-chlorophenyl)-5,6-dihydro-, monohydrobromide
    • 36103-99-8
    • NSC-33716
    • STL115057
    • Inchi: 1S/C11H9ClN2S.BrH/c12-9-3-1-8(2-4-9)10-7-15-11-13-5-6-14(10)11;/h1-4,7H,5-6H2;1H
    • InChI Key: FJNNYMJFIMIKRR-UHFFFAOYSA-N
    • SMILES: Br.ClC1C=CC(=CC=1)C1=CSC2=NCCN12

Computed Properties

  • Exact Mass: 315.9438
  • Monoisotopic Mass: 315.94366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 319
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 15.6
  • LogP: 3.17800
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen